Cas no 2034247-78-2 (3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034247-78-2
• MF: C₁₉H₁₈N₂OS₂
• MW: 354.4890
• CID: 5348516
• Update Time: 2025-10-28

3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenylsulfanyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• 3-(phenylthio)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide
• 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C19H18N2OS2/c22-18(9-12-24-17-6-2-1-3-7-17)21-13-15-5-4-10-20-19(15)16-8-11-23-14-16/h1-8,10-11,14H,9,12-13H2,(H,21,22)
• InChI Key： VGQPIYMNAZYKLS-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C(N([H])C([H])([H])C1C([H])=C([H])C([H])=NC=1C1=C([H])SC([H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 388
• XLogP3: 3.4
• Topological Polar Surface Area: 95.5

Additional information on 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide

Introduction to 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034247-78-2)

3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide, identified by its CAS number 2034247-78-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of both phenylsulfanyl and thiophen-3-yl substituents, which are known for their ability to modulate biological pathways through interactions with specific targets. The structural framework of this amide derivative incorporates a pyridine core, further enhancing its potential as a pharmacophore in the development of novel therapeutic agents.

The compound's molecular structure is of particular interest due to its potential applications in medicinal chemistry. The presence of the phenylsulfanyl group suggests that it may exhibit properties such as enhanced solubility and bioavailability, which are critical factors in drug design. Additionally, the thiophen-3-yl moiety is known for its role in influencing the electronic properties of the molecule, which can be leveraged to fine-tune interactions with biological receptors. These features make 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide a promising candidate for further investigation in the quest for new therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target various disease-related pathways. The compound in question has been explored as a potential lead molecule in several preclinical studies aimed at identifying novel pharmacological agents. Specifically, its structural motifs have been investigated for their ability to interact with enzymes and receptors involved in metabolic disorders, inflammatory responses, and neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against key enzymes such as kinases and phosphodiesterases, which are central to many disease mechanisms.

The synthesis of 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the phenylsulfanyl group typically involves sulfonation followed by reduction or nucleophilic substitution reactions, while the incorporation of the thiophen-3-yl moiety often relies on cross-coupling reactions such as Suzuki or Stille couplings. The final step involves forming the amide bond, which can be achieved through various coupling techniques like HATU or EDCI activation. The synthetic route must be optimized to ensure high yield and purity, as impurities can significantly affect the biological activity and safety profile of the compound.

The pharmacological properties of 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide have been studied using both computational and experimental approaches. Molecular modeling techniques have been employed to predict how this compound might interact with its target proteins at the atomic level. These simulations have provided valuable insights into the binding affinity and orientation of the molecule within the active site of potential targets. Additionally, experimental studies involving enzyme assays and cell-based assays have been conducted to assess the biological activity of this compound and its derivatives.

In one notable study published in a leading pharmaceutical journal, researchers investigated the inhibitory effects of various analogs of 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}propanamide on an enzyme implicated in cancer progression. The study revealed that certain derivatives exhibited potent inhibitory activity with IC50 values in the low nanomolar range. This finding underscores the potential of this scaffold as a basis for developing novel anticancer agents. Furthermore, structural modifications were made to enhance selectivity and reduce off-target effects, leading to compounds with improved pharmacokinetic profiles.

The development of novel therapeutic agents often requires a deep understanding of both chemical synthesis and biological mechanisms. In the case of 3-(phenylsulfanyl)-N-{[2-(thiophen-3-yl strong >)pyridin - 3 - yl ]methyl } propanamide , researchers have leveraged advances in synthetic chemistry and computational biology to explore its full potential. By combining experimental data with computational predictions, scientists can rapidly screen large libraries of compounds and identify those most likely to exhibit desired biological activities. This approach has accelerated the discovery process significantly over traditional trial-and-error methods.

The future directions for research on 3-(< strong > phen ylsulfany l strong >) - N - {[ 2 - ( thi o ph en - 3 - yl ) py ridin e - 3 - yl ] m eth yl } pro pan am ide include further optimization of its chemical structure to improve its pharmacological properties. This may involve exploring alternative synthetic routes that yield higher yields or more enantioselective products. Additionally , researchers are investigating ways to enhance the bioavailability and metabolic stability of this compound through structural modifications such as prodrugs or peptidomimetics . These efforts aim to translate preclinical findings into clinical applications by developing safer , more effective therapeutic agents.

In conclusion , 3-(< strong > phen ylsulfany l strong >) - N - {[ 2 - ( thi o ph en - 3 - yl ) py ridin e - 3 - yl ] m eth yl } pro pan am ide ( CAS No . 2034247 - 78 - 2 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , including the presence o f both < strong > phen ylsulfany l strong > and < strong > thi o ph en - 3 - yl strong > substituents , make it an attractive scaffold for developing novel therapeutic agents . Ongoing research efforts are focused on elucidating its pharmacological properties , optimizing its synthetic route , and exploring new applications i n various therapeutic areas . As our understanding o f biological systems continues to grow , compounds like this one will play an increasingly important role i n addressing complex diseases through innovative drug design strategies . p >